molecular formula C25H26N4O4 B279944 6-Amino-4-{5-[(2,6-dimethoxyphenoxy)methyl]-2,4-dimethylphenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

6-Amino-4-{5-[(2,6-dimethoxyphenoxy)methyl]-2,4-dimethylphenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

Cat. No.: B279944
M. Wt: 446.5 g/mol
InChI Key: BEIBQTQKQVECOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Amino-4-{5-[(2,6-dimethoxyphenoxy)methyl]-2,4-dimethylphenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has been extensively studied in scientific research. This compound is a pyrano[2,3-c]pyrazole derivative that possesses a unique chemical structure.

Mechanism of Action

The mechanism of action of 6-Amino-4-{5-[(2,6-dimethoxyphenoxy)methyl]-2,4-dimethylphenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, it has been suggested that this compound may exert its biological activities through the inhibition of various enzymes and signaling pathways in cells.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. This compound has been shown to possess anti-inflammatory and antioxidant properties, which may be useful in the treatment of various inflammatory diseases. It has also been found to exhibit antimicrobial and antitumor activities, which may be useful in the development of new antibiotics and anticancer drugs.

Advantages and Limitations for Lab Experiments

6-Amino-4-{5-[(2,6-dimethoxyphenoxy)methyl]-2,4-dimethylphenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has several advantages and limitations for lab experiments. One advantage is that this compound is relatively easy to synthesize and purify, which makes it readily available for use in scientific research. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of 6-Amino-4-{5-[(2,6-dimethoxyphenoxy)methyl]-2,4-dimethylphenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One direction is to investigate the potential therapeutic applications of this compound in the treatment of various diseases, such as cancer and inflammation. Another direction is to study the mechanism of action of this compound in more detail, in order to better understand its biological activities. Additionally, it may be useful to synthesize and test analogs of this compound, in order to identify more potent and selective compounds for use in scientific research.

Synthesis Methods

The synthesis of 6-Amino-4-{5-[(2,6-dimethoxyphenoxy)methyl]-2,4-dimethylphenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves the condensation reaction between 2,4-dimethyl-5-hydroxybenzaldehyde, 2,6-dimethoxyphenol, and ethyl cyanoacetate in the presence of piperidine as a catalyst. The reaction is carried out under reflux conditions in ethanol, and the resulting product is purified by recrystallization from ethanol.

Scientific Research Applications

6-Amino-4-{5-[(2,6-dimethoxyphenoxy)methyl]-2,4-dimethylphenyl}-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been extensively studied in scientific research. This compound has been found to possess a wide range of biological activities, including anti-inflammatory, antimicrobial, antitumor, and antioxidant properties. It has been used in various scientific research studies to investigate its potential therapeutic applications.

Properties

Molecular Formula

C25H26N4O4

Molecular Weight

446.5 g/mol

IUPAC Name

6-amino-4-[5-[(2,6-dimethoxyphenoxy)methyl]-2,4-dimethylphenyl]-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

InChI

InChI=1S/C25H26N4O4/c1-13-9-14(2)17(22-18(11-26)24(27)33-25-21(22)15(3)28-29-25)10-16(13)12-32-23-19(30-4)7-6-8-20(23)31-5/h6-10,22H,12,27H2,1-5H3,(H,28,29)

InChI Key

BEIBQTQKQVECOM-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C=C1C2C(=C(OC3=NNC(=C23)C)N)C#N)COC4=C(C=CC=C4OC)OC)C

Canonical SMILES

CC1=CC(=C(C=C1COC2=C(C=CC=C2OC)OC)C3C(=C(OC4=NNC(=C34)C)N)C#N)C

Origin of Product

United States

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